Cas no 53279-82-6 (3-Iodo-4-methoxybenzyl alcohol)

• Product name: 3-Iodo-4-methoxybenzyl alcohol
• CAS No: 53279-82-6
• MF: C₈H₉O₂I
• MW: 264.05986
• MDL: MFCD04210160
• CID: 938251
• PubChem ID: 24884417

3-Iodo-4-methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (3-Iodo-4-methoxyphenyl)methanol
• 3-iodo-4-methoxybenzyl alcohol
• (3-Iodo-4-methoxy-phenyl)-methanol
• DA-05150
• CS-0118775
• MFCD04210160
• STK198962
• 3-Iodo-4-methoxybenzyl alcohol, 97%
• KZPCWHSKIBZFFS-UHFFFAOYSA-N
• 53279-82-6
• DTXSID90358406
• AKOS000335927
• SCHEMBL2723044
• DTXCID80309462
• G78691
• 3-Iodo-4-methoxybenzyl alcohol

• MDL： MFCD04210160
• Inchi： InChI=1S/C8H9IO2/c1-11-8-3-2-6(5-10)4-7(8)9/h2-4,10H,5H2,1H3
• InChI Key： KZPCWHSKIBZFFS-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1I)CO

Computed Properties

• Exact Mass: 263.96500
• Monoisotopic Mass: 263.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Melting Point: 81-85 °C
• PSA: 29.46000
• LogP: 1.79210

3-Iodo-4-methoxybenzyl alcohol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H413
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S45
• Hazardous Material Identification：
• Risk Phrases：R25

3-Iodo-4-methoxybenzyl alcohol Customs Data

• HS CODE：2909499000
• Customs Data：

  China Customs Code:

  2909499000

  Overview:

  2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Additional information on 3-Iodo-4-methoxybenzyl alcohol

Comprehensive Overview of 3-Iodo-4-methoxybenzyl alcohol (CAS No. 53279-82-6): Properties, Applications, and Industry Insights

3-Iodo-4-methoxybenzyl alcohol (CAS No. 53279-82-6) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This iodinated aromatic alcohol, featuring a methoxy substituent, has garnered significant attention due to its role as a key intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3-Iodo-4-methoxybenzyl alcohol", "CAS 53279-82-6 suppliers", and "iodinated benzyl alcohol derivatives", reflecting its growing relevance in advanced chemical workflows.

The compound’s molecular formula, C₈H₉IO₂, highlights its distinct combination of iodine and methoxy functional groups, which contribute to its reactivity and utility in cross-coupling reactions. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of 3-Iodo-4-methoxybenzyl alcohol to minimize environmental impact. Questions such as "biodegradability of iodinated aromatic compounds" and "eco-friendly halogenation methods" are increasingly common in academic and industrial forums, aligning with global sustainability goals.

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